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For Researchers, Scientists, and Drug Development Professionals

Introduction
GTx-007, also known as Andarine or S-4, is a non-steroidal, orally bioavailable selective

androgen receptor modulator (SARM).[1][2] It has been investigated for its potential therapeutic

applications in conditions such as muscle wasting and osteoporosis due to its tissue-selective

anabolic effects.[3] As a partial agonist of the androgen receptor, GTx-007 aims to provide the

benefits of traditional anabolic steroids while minimizing androgenic side effects.[2][4]

Preclinical studies in animal models, including mice, are crucial for evaluating its efficacy and

safety profile. This document provides a detailed protocol for the subcutaneous (SC)

administration of GTx-007 in mice.
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Property Value Reference

Synonyms Andarine, S-4 [5]

Molecular Formula C₁₉H₁₈F₃N₃O₆ [5]

Molecular Weight 441.4 g/mol [5]

Appearance Crystalline solid [5]

Storage -20°C [5]

Table 2: Recommended Materials for Subcutaneous
Injection in Mice

Material Specification

Syringes 1 mL sterile syringes

Needles 26-27 gauge, ½ to ⅝ inch length

Animal Scale
To determine accurate body weight for dose

calculation

GTx-007 Crystalline solid

Vehicle Components

Dimethyl sulfoxide (DMSO), Polyethylene glycol

300 (PEG300), Tween 80, Sterile PBS (pH 7.2)

or ddH₂O

Disinfectant 70% Isopropyl alcohol wipes

Sharps Container For safe disposal of needles and syringes

Table 3: Dosing and Injection Parameters
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Parameter Recommendation

Dosing Route Subcutaneous (SC)

Injection Site
Loose skin over the dorsal midline (scruff) or

flank

Injection Volume 5 mL/kg (maximum per site)

Needle Bevel Positioned facing up during injection

Aspiration
Perform to ensure the needle is not in a blood

vessel

Post-injection Monitoring
Observe for any signs of distress, irritation, or

leakage at the injection site

Experimental Protocols
Preparation of GTx-007 Dosing Solution
GTx-007 is sparingly soluble in aqueous solutions and requires a suitable vehicle for in vivo

administration. Two potential vehicle formulations are described below. The selection of the

vehicle may depend on the specific experimental requirements and institutional guidelines.

Formulation 1: DMSO/PBS Vehicle

This formulation is suitable for achieving a lower concentration of GTx-007.

Initial Solubilization: Dissolve GTx-007 in 100% DMSO to create a stock solution. For

example, a 10 mg/mL stock solution can be prepared.

Dilution: For administration, dilute the DMSO stock solution with sterile PBS (pH 7.2) in a 1:1

ratio. This will result in a final vehicle composition of 50% DMSO and 50% PBS.

Final Concentration: The solubility of GTx-007 in a 1:1 DMSO:PBS solution is approximately

0.5 mg/mL.[5] Ensure the final desired concentration for dosing does not exceed this

solubility limit.
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Storage: It is recommended to prepare this aqueous solution fresh daily and not store it for

more than one day.[5]

Formulation 2: DMSO/PEG300/Tween 80/ddH₂O Vehicle

This formulation may be suitable for achieving higher concentrations of GTx-007.

Initial Solubilization: Prepare a stock solution of GTx-007 in DMSO.

Vehicle Preparation: In a sterile tube, add the required volume of the GTx-007 DMSO stock

solution.

Addition of PEG300: Add PEG300 to the DMSO solution and mix until clear.

Addition of Tween 80: Add Tween 80 and mix until the solution is clear.

Final Dilution: Add sterile double-distilled water (ddH₂O) to reach the final desired volume

and concentration. Mix thoroughly.

Example Formulation Ratio: A common ratio for this type of vehicle is 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% water. The final ratio should be optimized based on the

required drug concentration and tolerability in mice.

Animal Handling and Restraint
Proper handling and restraint are critical to minimize stress to the animal and ensure accurate

and safe injection.

Acclimatization: Allow mice to acclimate to the facility and housing conditions before the start

of the experiment.

Handling: Handle mice gently to minimize stress. Habituate the animals to the researcher's

touch before the injection procedure.

Restraint: For subcutaneous injections, manual restraint is typically sufficient. Grasp the

loose skin at the scruff of the neck firmly but gently between the thumb and forefinger. This

will create a "tent" of skin for injection and prevent the mouse from turning its head to bite.
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Subcutaneous Injection Procedure
Dose Calculation: Weigh each mouse accurately before dosing to calculate the precise

volume of the GTx-007 solution to be administered based on the desired mg/kg dose.

Syringe Preparation: Using a sterile syringe and a new sterile needle for each animal, draw

up the calculated volume of the GTx-007 dosing solution. Remove any air bubbles from the

syringe.

Site Preparation: While not always necessary for subcutaneous injections, the injection site

can be wiped with a 70% isopropyl alcohol swab and allowed to dry.[6]

Injection: With the mouse securely restrained, lift the tented skin at the scruff of the neck or

the flank. Insert the needle, with the bevel facing upwards, into the base of the skin tent,

parallel to the body.

Aspiration: Gently pull back on the syringe plunger to ensure that the needle has not entered

a blood vessel. If blood appears in the syringe hub, withdraw the needle and reinject at a

different site with a new sterile needle and syringe.[6]

Injection of Substance: If no blood is aspirated, slowly and steadily depress the plunger to

inject the GTx-007 solution.

Needle Withdrawal: After injecting the full volume, withdraw the needle smoothly. Gently

pinch the injection site for a moment to prevent leakage of the solution.

Post-Injection Care: Return the mouse to its cage and monitor for any adverse reactions,

such as distress, swelling, or redness at the injection site.

Disposal: Dispose of the used needle and syringe immediately in a designated sharps

container.
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Preparation Injection Procedure Data & Disposal
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Caption: Workflow for the subcutaneous injection of GTx-007 in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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